(3-Amino-4-(4-methoxyphenyl)-6-(thiophen-2-yl)thieno[2,3-b]pyridin-2-yl)(morpholino)methanone

• IUPAC Name: [3-amino-4-(4-methoxyphenyl)-6-thiophen-2-ylthieno[2,3-b]pyridin-2-yl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C23H21N3O3S2/c1-28-15-6-4-14(5-7-15)16-13-17(18-3-2-12-30-18)25-22-19(16)20(24)21(31-22)23(27)26-8-10-29-11-9-26/h2-7,12-13H,8-11,24H2,1H3
• InChI Key: XPPASANESSPHMP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC(=NC3=C2C(=C(S3)C(=O)N4CCOCC4)N)C5=CC=CS5
• Molecular Formula: C23H21N3O3S2
• Molecular Weight: 451.6 g/mol

Description

(3-Amino-4-(4-methoxyphenyl)-6-(thiophen-2-yl)thieno[2,3-b]pyridin-2-yl)(morpholino)methanone is a useful research compound. Its molecular formula is C23H21N3O3S2 and its molecular weight is 451.56. The purity is usually 95%.
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Scientific Research Applications

Molecular Synthesis and Characterization

One study focused on the synthesis of related compounds for potential use in medical imaging, specifically for Parkinson's disease. The synthesis involved multiple steps, resulting in a compound with high radiochemical yield and purity, indicating its potential for PET imaging applications (Wang et al., 2017). Another research explored the synthesis of thienopyridine and benzofuran derivatives, highlighting their potent anti-tumor properties. The study found that specific derivatives exhibited selectivity against tumorigenic cell lines, suggesting a promising direction for cancer therapy development (Hayakawa et al., 2004).

Physicochemical Properties and Applications

The effects of structure and environment on the spectroscopic properties of similar compounds were examined, revealing insights into their fluorescence properties in various solvents. This study provided valuable information for designing compounds with specific optical properties, useful in developing new materials for optoelectronic applications (Al-Ansari, 2016).

Potential Antitumor Activity

Research into the synthesis and crystal structure of related morpholino compounds demonstrated distinct inhibition against several cancer cell lines, suggesting a pathway for the development of new chemotherapeutic agents (Tang & Fu, 2018).

Enzyme Inhibitory Activity

A study on thiophene-based heterocyclic compounds, including compounds with morpholino groups, evaluated their enzyme inhibitory activities. These compounds showed promising results as inhibitors against various enzymes, indicating potential therapeutic applications (Cetin et al., 2021).